Cas no 2680770-83-4 (2-Acetyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid)

• Product Name: 2-Acetyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid
• CAS No: 2680770-83-4
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 5801318
• PubChem ID: 165917359
• Update Time: 2025-06-28

2-Acetyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680770-83-4
• EN300-28278392
• 2-acetyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid
• 2-Acetyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid

• Inchi： 1S/C13H15NO4/c1-8(15)14-6-9-3-4-10(18-2)5-11(9)12(7-14)13(16)17/h3-5,12H,6-7H2,1-2H3,(H,16,17)
• InChI Key： WSHHYPDXBUAJAN-UHFFFAOYSA-N
• SMILES： OC(C1C2C=C(C=CC=2CN(C(C)=O)C1)OC)=O

Computed Properties

• Exact Mass: 249.10010796g/mol
• Monoisotopic Mass: 249.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-Acetyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid

Introduction to 2-Acetyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid (CAS No. 2680770-83-4)

2-Acetyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680770-83-4, is a structurally complex organic compound belonging to the tetrahydroisoquinoline class. This molecule has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique pharmacophoric features and potential therapeutic applications. The presence of both acetyl and methoxy functional groups, along with the tetrahydroisoquinoline core, contributes to its diverse biological activities and makes it a subject of interest for synthetic chemists and drug discovery researchers.

The tetrahydroisoquinoline scaffold is a well-documented motif in natural products and pharmacologically active compounds. It is commonly found in various alkaloids and bioactive molecules that exhibit a wide range of biological functions, including neuropharmacological effects. The structural framework of 2-Acetyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid positions it as a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on the synthesis and biological evaluation of tetrahydroisoquinoline derivatives. These studies aim to uncover new pharmacological targets and optimize molecular structures for improved efficacy and reduced toxicity. The compound’s acetyl group at the 2-position and methoxy group at the 6-position are particularly noteworthy, as they can modulate electronic properties and influence interactions with biological targets. Such modifications are critical in drug design, allowing for fine-tuning of activity profiles.

One of the most compelling aspects of 2-Acetyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid is its potential role in modulating neurotransmitter systems. Tetrahydroisoquinoline derivatives have been extensively studied for their effects on serotonin, dopamine, and norepinephrine pathways, which are implicated in various neurological disorders. The unique combination of substituents in this compound may confer selectivity for specific receptor subtypes or enzymes, making it a valuable tool for investigating neural signaling mechanisms.

Recent advances in computational chemistry have enabled more efficient screening of potential drug candidates. By leveraging molecular modeling techniques, researchers can predict binding affinities and interactions between 2-Acetyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid and biological targets such as G protein-coupled receptors (GPCRs) or ion channels. These virtual screenings have identified several promising derivatives with enhanced pharmacological properties. For instance, modifications at the 4-carboxylic acid position have shown promise in enhancing solubility and bioavailability while maintaining potent activity.

The synthesis of 2-Acetyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid presents both challenges and opportunities for synthetic chemists. Traditional approaches often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent methodologies have introduced more streamlined routes that utilize transition metal catalysis or enzymatic transformations to improve efficiency. These innovations not only reduce costs but also minimize waste generation—a critical consideration in modern pharmaceutical development.

From a medicinal chemistry perspective, 2-Acetyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid serves as a versatile building block for generating novel analogs. By systematically varying substituents or introducing new functional groups, researchers can explore structure–activity relationships (SARs) that inform future drug design efforts. This iterative process is essential for identifying compounds with optimal pharmacokinetic profiles—key factors in determining clinical success.

The compound’s potential extends beyond traditional therapeutic applications. Emerging research suggests that tetrahydroisoquinoline derivatives may have roles in anti-inflammatory or antioxidant contexts due to their ability to modulate signaling pathways associated with these processes. Additionally, 2-Acetyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid has been explored as a precursor for more complex molecules via further functionalization or coupling reactions.

In conclusion, 2-Acetyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid (CAS No. 2680770-83-4) represents an intriguing compound with significant untapped potential in pharmaceutical research. Its unique structural features, coupled with recent advancements in synthetic methodologies, position it as a valuable asset for drug discovery programs aimed at addressing neurological disorders among other conditions. As our understanding of biological systems continues to evolve, so too will the applications of this versatile molecule.